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Compound of Interest

Compound Name: Fub-apinaca

CAS No.: 2180933-90-6

Cat. No.: B1381732

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FUB-APINACA is a synthetic cannabinoid of the indazole-3-carboxamide class that has been

identified in illicit products.[1] As a potent agonist of the CB1 and CB2 cannabinoid receptors, it

poses a significant risk to public health.[1] Accurate and reliable analytical reference standards

are crucial for the identification and quantification of FUB-APINACA in forensic, clinical, and

research settings. These application notes provide detailed protocols for the preparation,

characterization, and certification of a FUB-APINACA reference standard.

Physicochemical Properties
A summary of the key physicochemical properties of FUB-APINACA is presented in Table 1.

This information is essential for its proper handling, storage, and analysis.

Table 1: Physicochemical Properties of FUB-APINACA
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Property Value Reference

IUPAC Name

N-(Adamantan-1-yl)-1-[(4-

fluorophenyl)methyl]-1H-

indazole-3-carboxamide

[1]

Synonyms FUB-AKB48, AFUBINACA [2]

Molecular Formula C₂₅H₂₆FN₃O [2]

Molar Mass 403.49 g/mol [2]

Appearance
Crystalline solid; White to

yellowish powder
[3][4]

Solubility

Soluble in methanol, ethanol,

acetonitrile, ethyl acetate,

acetone, isooctane. Low

solubility in water.

[3]

Experimental Protocols
Synthesis of FUB-APINACA Reference Material
The synthesis of FUB-APINACA can be achieved through a two-step process involving the N-

alkylation of indazole-3-carboxylic acid followed by amide coupling.[5]

Materials:

Indazole-3-carboxylic acid

4-Fluorobenzyl bromide

Sodium hydride (NaH)

Dimethylformamide (DMF)

1-Adamantanamine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
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Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Ethyl acetate (EtOAc)

Hexane

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

N-Alkylation of Indazole-3-carboxylic acid:

To a solution of indazole-3-carboxylic acid in DMF, add sodium hydride (NaH) portion-wise

at 0 °C.

Stir the mixture for 30 minutes at room temperature.

Add 4-fluorobenzyl bromide and stir the reaction mixture at room temperature for 12

hours.

Quench the reaction with water and extract the product with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate

under reduced pressure.

Purify the crude product by flash chromatography to obtain 1-(4-fluorobenzyl)-1H-

indazole-3-carboxylic acid.[5]

Amide Coupling:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

http://www.diva-portal.org/smash/get/diva2:1903241/FULLTEXT01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To a solution of 1-(4-fluorobenzyl)-1H-indazole-3-carboxylic acid in DCM, add EDC, HOBt,

and DIPEA.

Stir the mixture for 15 minutes at room temperature.

Add 1-adamantanamine and stir the reaction for 12 hours at room temperature.

Dilute the reaction mixture with DCM and wash with saturated aqueous NaHCO₃ solution

and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by recrystallization from an appropriate solvent system (e.g.,

EtOAc/hexane) to yield FUB-APINACA as a crystalline solid.
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Step 1: N-Alkylation

Step 2: Amide Coupling

Indazole-3-carboxylic acid

Stir 12h at RT

DMF, NaH

Purification_1

Workup & Flash Chromatography

4-Fluorobenzyl bromide

Intermediate

1-(4-fluorobenzyl)-1H-
indazole-3-carboxylic acid

Stir 12h at RT

DCM, EDC, HOBt, DIPEA

Purification_2

Workup & Recrystallization

1-Adamantanamine

FUB-APINACA

Click to download full resolution via product page

A simplified diagram of FUB-APINACA's signaling pathways.
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Conclusion
The preparation and certification of a FUB-APINACA reference standard require a multi-

disciplinary approach encompassing organic synthesis, analytical chemistry, and quality

assurance. The protocols and data presented in these application notes provide a

comprehensive framework for laboratories to produce and characterize high-quality FUB-
APINACA reference materials. The availability of such standards is indispensable for the

accurate monitoring and control of this potent synthetic cannabinoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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